N-[(2R,3S)-2-pyridin-4-yloxan-3-yl]-1H-indole-6-carboxamide

• IUPAC Name: N-[(2R,3S)-2-pyridin-4-yloxan-3-yl]-1H-indole-6-carboxamide
• InChI: InChI=1S/C19H19N3O2/c23-19(15-4-3-13-7-10-21-17(13)12-15)22-16-2-1-11-24-18(16)14-5-8-20-9-6-14/h3-10,12,16,18,21H,1-2,11H2,(H,22,23)/t16-,18+/m0/s1
• InChI Key: IVARSKDHVUWNJJ-FUHWJXTLSA-N
• Canonical SMILES: C1CC(C(OC1)C2=CC=NC=C2)NC(=O)C3=CC4=C(C=C3)C=CN4
• Isomeric SMILES: C1C[C@@H]([C@H](OC1)C2=CC=NC=C2)NC(=O)C3=CC4=C(C=C3)C=CN4
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

N-[(2R,3S)-2-pyridin-4-yloxan-3-yl]-1H-indole-6-carboxamide is a complex organic compound that features a pyridine ring, an oxane ring, and an indole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2R,3S)-2-pyridin-4-yloxan-3-yl]-1H-indole-6-carboxamide typically involves multi-step organic reactions. One common approach is to start with the preparation of the oxane ring, followed by the introduction of the pyridine and indole moieties. The final step usually involves the formation of the carboxamide group.

Oxane Ring Formation: The oxane ring can be synthesized through cyclization reactions involving appropriate diols and halides under basic conditions.

Pyridine Introduction: The pyridine ring can be introduced via nucleophilic substitution reactions using pyridine derivatives.

Indole Formation: The indole moiety can be synthesized through Fischer indole synthesis, which involves the reaction of phenylhydrazine with ketones or aldehydes.

Carboxamide Formation: The final step involves the formation of the carboxamide group through the reaction of the amine with carboxylic acid derivatives under dehydrating conditions.

Industrial Production Methods

Industrial production of N-[(2R,3S)-2-pyridin-4-yloxan-3-yl]-1H-indole-6-carboxamide may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for reaction conditions, and the use of catalysts to improve yield and selectivity.

Chemical Reactions Analysis

Types of Reactions

N-[(2R,3S)-2-pyridin-4-yloxan-3-yl]-1H-indole-6-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic and electrophilic substitution reactions can occur on the pyridine and indole rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using N-bromosuccinimide or nitration using nitric acid.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

N-[(2R,3S)-2-pyridin-4-yloxan-3-yl]-1H-indole-6-carboxamide has several scientific research applications:

Medicinal Chemistry: Potential use as a lead compound for drug development due to its unique structure and biological activity.

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Pharmacology: Studied for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Biological Research: Used in studies to understand its interaction with biological targets and pathways.

Mechanism of Action

The mechanism of action of N-[(2R,3S)-2-pyridin-4-yloxan-3-yl]-1H-indole-6-carboxamide involves its interaction with specific molecular targets in the body. It may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[(2R,3S,4S)-4-(hydroxymethyl)-3-phenyl-1-(2-pyridinylmethyl)-2-azetidinyl]methyl-N-methylmethanesulfonamide
• N-[(2R,3S)-1-((2S)-2-{[(cyclopentylamino)carbonyl]amino}-3-methylbutanoyl)-2-(1-formyl-1-cyclobutyl)pyrrolidinyl]cyclopropanecarboxamide

Uniqueness

N-[(2R,3S)-2-pyridin-4-yloxan-3-yl]-1H-indole-6-carboxamide is unique due to its combination of a pyridine ring, an oxane ring, and an indole moiety, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and potential therapeutic applications.